Cas no 94124-45-5 (1-Octanol, 8-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-)

• Product Name: 1-Octanol, 8-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-
• CAS No: 94124-45-5
• MF: C₂₄H₃₆O₂Si
• MW: 384.626948356628
• CID: 752391
• PubChem ID: 11222865
• Update Time: 2025-11-02

1-Octanol, 8-[[(1,1-dimethylethyl)diphenylsilyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• 1-Octanol, 8-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-
• 8-[tert-butyl(diphenyl)silyl]oxyoctan-1-ol
• DTXSID10459282
• A1-16247
• 94124-45-5
• AKOS037654902
• 8-(tert-Butyldiphenylsilanyloxy)-octan-1-ol
• MS-21592
• 8-(tert-Butyl-diphenyl-silanyloxy)-octan-1-ol

• Inchi： 1S/C24H36O2Si/c1-24(2,3)27(22-16-10-8-11-17-22,23-18-12-9-13-19-23)26-21-15-7-5-4-6-14-20-25/h8-13,16-19,25H,4-7,14-15,20-21H2,1-3H3
• InChI Key： JVJBVHWHHVPFAS-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)OCCCCCCCCO

Computed Properties

• Exact Mass: 384.248456921g/mol
• Monoisotopic Mass: 384.248456921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46000
• LogP: 4.89590

Additional information on 1-Octanol, 8-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-

Comprehensive Overview of 1-Octanol, 8-[[(1,1-dimethylethyl)diphenylsilyl]oxy]- (CAS No. 94124-45-5)

1-Octanol, 8-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-, identified by its CAS No. 94124-45-5, is a specialized organosilicon compound widely utilized in advanced chemical synthesis and material science. This compound features a unique molecular structure combining an octanol backbone with a tert-butyldiphenylsilyl (TBDPS) protecting group, making it invaluable in organic chemistry applications. Researchers and industries frequently employ it as a protective agent for hydroxyl groups, particularly in the synthesis of complex molecules like pharmaceuticals and agrochemicals.

The growing demand for high-purity intermediates in drug development has spotlighted compounds such as 1-Octanol, 8-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-. Its stability under diverse reaction conditions and compatibility with Grignard reagents and lithium-based catalysts make it a preferred choice for multi-step syntheses. Recent studies highlight its role in green chemistry initiatives, where its recyclability and low toxicity align with sustainability goals—a key concern for modern chemists.

In material science, this compound’s hydrophobic properties and thermal resistance have spurred innovations in surface coatings and nanotechnology. For instance, its integration into self-assembled monolayers (SAMs) enhances corrosion resistance in electronic components, addressing a critical need in the semiconductor industry. Users searching for "TBDPS-protected alcohols" or "silyl ether applications" often encounter this compound due to its versatility.

Analytical challenges associated with CAS No. 94124-45-5, such as quantification via GC-MS or HPLC, are frequently discussed in academic forums. Optimizing its chromatographic separation remains a hot topic, with researchers proposing novel stationary phases to improve resolution. Additionally, its storage stability under inert atmospheres is critical for long-term usability, a point emphasized in supplier guidelines.

Beyond laboratories, the compound’s low volatility and high boiling point make it suitable for industrial-scale processes. Manufacturers increasingly seek alternatives to traditional solvents, and derivatives of 1-Octanol, 8-[[(1,1-dimethylethyl)diphenylsilyl]oxy]- are being explored as eco-friendly options. This aligns with global trends toward REACH compliance and reduced environmental footprints.

For those investigating "silylation techniques" or "protecting group strategies," this compound offers a case study in balancing reactivity and selectivity. Its steric hindrance from the tert-butyl group minimizes unwanted side reactions, a feature highlighted in synthetic methodology papers. Patent databases reveal its use in OLED materials and liquid crystals, underscoring its cross-disciplinary relevance.

In summary, 1-Octanol, 8-[[(1,1-dimethylethyl)diphenylsilyl]oxy]- (CAS No. 94124-45-5) bridges fundamental research and industrial innovation. Its adaptability to green chemistry, pharmaceutical synthesis, and advanced materials ensures its continued prominence in scientific discourse. As analytical techniques evolve, so too will its applications—making it a compound to watch in coming years.